Cas no 898428-75-6 (N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide)

• Product Name: N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide
• CAS No: 898428-75-6
• MF: C₂₁H₂₁N₃O₂
• MW: 347.410344839096
• CID: 5481945
• Update Time: 2025-11-12

N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]cyclopentanecarboxamide
• N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide

• Inchi： 1S/C21H21N3O2/c1-14-22-19-12-5-4-11-18(19)21(26)24(14)17-10-6-9-16(13-17)23-20(25)15-7-2-3-8-15/h4-6,9-13,15H,2-3,7-8H2,1H3,(H,23,25)
• InChI Key： AFDUGGAGFZDMAR-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(N3C(=O)C4=C(N=C3C)C=CC=C4)=C2)=O)CCCC1

Additional information on N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide

N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide: A Comprehensive Overview of CAS 898428-75-6

N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide (CAS 898428-75-6) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This quinazoline derivative exhibits a unique molecular structure, combining a cyclopentanecarboxamide moiety with a 2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl group, making it a promising candidate for various therapeutic applications.

The compound's structural complexity contributes to its potential as a kinase inhibitor, a class of molecules that play a crucial role in modern drug discovery. Recent studies have explored its interactions with various biological targets, particularly in the context of cancer research and inflammatory diseases. Researchers are particularly interested in its structure-activity relationship, which could lead to the development of more potent and selective therapeutic agents.

From a chemical perspective, N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide demonstrates interesting physical and chemical properties. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it an attractive scaffold for further medicinal chemistry optimization.

The synthesis of CAS 898428-75-6 involves multi-step organic transformations, typically starting from readily available quinazoline precursors. The key steps often include the formation of the dihydroquinazolinone core, followed by selective functionalization at the 3-position. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to improve yields and reduce environmental impact.

In the pharmaceutical industry, this compound has shown promise in preliminary drug discovery programs. Its ability to modulate specific enzyme activities has made it a valuable tool compound for target validation studies. Researchers are particularly interested in its potential applications in precision medicine, where its selective activity profile could be leveraged for personalized therapeutic approaches.

The analytical characterization of N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide typically employs advanced techniques such as HPLC, LC-MS, and NMR spectroscopy. These methods ensure the compound's purity and structural integrity, which are critical for research applications. Recent developments in analytical chemistry have enabled more sensitive detection and quantification of this compound in complex matrices.

From a commercial perspective, the demand for CAS 898428-75-6 has been steadily increasing among research institutions and pharmaceutical companies. Suppliers typically offer this compound in milligram to gram quantities, with custom synthesis options available for larger-scale requirements. The compound's intellectual property status and patent landscape are important considerations for potential commercial applications.

In the context of current biomedical research trends, this compound aligns well with the growing interest in targeted therapies and small molecule modulators. Its potential applications extend beyond oncology to areas such as neurodegenerative diseases and autoimmune disorders, reflecting the versatility of the quinazoline scaffold in drug discovery.

Quality control for N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide follows strict guidelines, with specifications typically including ≥95% purity by HPLC analysis. Storage recommendations generally suggest keeping the compound at -20°C under inert atmosphere to maintain stability. These protocols ensure the compound's reliability for research purposes.

The future outlook for CAS 898428-75-6 appears promising, with ongoing research exploring its full therapeutic potential. As the understanding of its mechanism of action deepens and structure-activity relationships are further elucidated, this compound may serve as a lead structure for the development of novel therapeutic agents addressing unmet medical needs.

From a regulatory standpoint, N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide is currently classified as a research chemical, with its use restricted to laboratory settings. Researchers working with this compound should adhere to standard laboratory safety protocols and proper chemical handling procedures to ensure safe experimentation.

The scientific literature contains numerous references to this compound and its analogs, particularly in the context of medicinal chemistry optimization and biological evaluation. Recent publications have focused on its structure-based design and computational modeling, reflecting the growing sophistication of approaches to studying this class of compounds.

In conclusion, N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide (CAS 898428-75-6) represents an important compound in contemporary pharmaceutical research. Its unique structural features and promising biological activities make it a valuable subject for ongoing investigation, with potential implications for the development of novel therapeutic agents across multiple disease areas.